Cas no 70644-49-4 (1-Piperidinepropanoicacid, 3-methyl-, ethyl ester)

• Product Name: 1-Piperidinepropanoicacid, 3-methyl-, ethyl ester
• CAS No: 70644-49-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 568033
• PubChem ID: 116670
• Update Time: 2025-04-19

1-Piperidinepropanoicacid, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoicacid, 3-methyl-, ethyl ester
• ethyl 3-(3-methylpiperidin-1-yl)propanoate
• ETHYL 3-METHYL-1-PIPERIDINEPROPIONATE
• ETHYL 3-METHYL-1-PIPERIDINEPROPIONATE, 95
• Ethyl 3-methylpiperidine-1-propionate
• 70644-49-4
• 1-Piperidinepropanoic acid, 3-methyl-, ethyl ester
• SCHEMBL8294664
• Ethyl 3-methyl-1-piperidinepropionate,95
• NS00063195
• DTXSID50887707
• EINECS 274-719-5
• AKOS008963100

• Inchi： 1S/C11H21NO2/c1-3-14-11(13)6-8-12-7-4-5-10(2)9-12/h10H,3-9H2,1-2H3
• InChI Key： AATMBDYQEPKVEN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Density: 0.945 g/mL at 25 °C(lit.)
• Boiling Point: 111-112 °C13 mm Hg(lit.)
• Flash Point: 211 °F
• Refractive Index: n20/D 1.453(lit.)
• PSA: 29.54

1-Piperidinepropanoicacid, 3-methyl-, ethyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：